1-(1-(5-Cyclopropylisoxazole-3-carbonyl)piperidin-4-yl)-3-methylimidazolidine-2,4-dione

• IUPAC Name: 1-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione
• InChI: InChI=1S/C16H20N4O4/c1-18-14(21)9-20(16(18)23)11-4-6-19(7-5-11)15(22)12-8-13(24-17-12)10-2-3-10/h8,10-11H,2-7,9H2,1H3
• InChI Key: ZIZRGDKCHQDCSV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CN(C1=O)C2CCN(CC2)C(=O)C3=NOC(=C3)C4CC4
• Molecular Formula: C16H20N4O4
• Molecular Weight: 332.35 g/mol

Description

1-(1-(5-Cyclopropylisoxazole-3-carbonyl)piperidin-4-yl)-3-methylimidazolidine-2,4-dione is a useful research compound. Its molecular formula is C16H20N4O4 and its molecular weight is 332.36. The purity is usually 95%.
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Scientific Research Applications

Dihydropiperazine Neonicotinoid Compounds

Research has demonstrated the synthesis and insecticidal activity of various dihydropiperazine compounds, exploring the bioisosteric replacement of imidazolidine rings in neonicotinoid compounds. This suggests potential applications in agricultural chemistry, particularly in developing new pesticides with enhanced efficacy and selectivity (Samaritoni et al., 2003).

Synthesis and Spatial Structure of Methyl Substituted Piperidine-4-spiro-5′-imidazolidine-2′,4′-diones

The synthesis of piperidine-4-spiro-5′-imidazolidine-2′, 4′-diones from methyl substituted 2 phenyl-4-hydroxypiperidines highlights the methodological advancements in creating structurally complex molecules with potential medicinal applications. The spatial structure analysis of these compounds provides insights into their stereochemical properties, which are crucial for their biological activity (Unkovskii et al., 1994).

Biological Activity of Thiazolidinedione Derivatives

A novel series of substituted 5-(aminomethylene)thiazolidine-2,4-dione derivatives, synthesized from drug-like molecules, exhibited antibacterial and antifungal activities. This research indicates the therapeutic potential of such derivatives, suggesting applications in the development of new antimicrobial agents (Mohanty et al., 2015).

Chemosensitizers of Staphylococcus aureus MRSA

The study of amine derivatives of 5-aromatic imidazolidine-4-ones for their ability to improve antibiotics effectiveness against Staphylococcus aureus MRSA indicates a significant application in combating antibiotic resistance. This research provides a foundation for developing novel chemosensitizers to enhance the efficacy of existing antibiotics (Matys et al., 2015).